Cas no 92786-68-0 (L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride)

L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride is a protected derivative of L-aspartic acid, widely used in peptide synthesis and pharmaceutical research. The β-tert-butyl ester group provides steric protection for the carboxylic acid moiety, enhancing selectivity during coupling reactions, while the α-amide functionality allows for further derivatization. The hydrochloride salt improves solubility and handling stability. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc/tBu strategies, minimizing side reactions. Its high purity and well-defined structure make it a reliable building block for constructing complex peptides and bioactive molecules with precise stereochemical control.
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride structure
92786-68-0 structure
Product Name:L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride
CAS No:92786-68-0
MF:C8H17ClN2O3
MW:224.685181379318
MDL:MFCD00236805
CID:800950
PubChem ID:53486047
Update Time:2025-05-28

L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3,4-diamino-4-oxo-, 1,1-dimethylethyl ester, monohydrochloride, (S)- (9CI)
    • H-Asp(Ot Bu)-NH2.HCl
    • H-Asp(OtBu)-NH?·HCl
    • H-Asp(OtBu)-NH₂ · HCl
    • H-ASP(OTBU)-NH2 HCL
    • H-L-Asp(tBu)-NH2*HCl
    • tert-butyl (3S)-3,4-diamino-4-oxobutanoate,hydrochloride
    • H-ISOASN-OTBU . HCL
    • L-ISOASPARAGINE-T-BUTYL ESTER . HCL
    • Butanoic acid,3,4-diamino-4-oxo-,1,1-dimethylethyl ester,monohydrochloride,(S)-(9ci)
    • H-Isoasn-OtBu HCl;L-Isoasparagine-t-butyl ester HCl
    • 92786-68-0
    • L-Aspartic amide beta-t-butyl ester hydrochloride
    • DTXSID20704856
    • FD21179
    • H-ASP(OTBU)-NH2HCL
    • CS-0363195
    • H-Asp(otbu)-nh2 hydrochloride
    • MFCD00236805
    • H-Asp(OtBu)-NH2 hydrochloride, AldrichCPR
    • (S)-tert-Butyl3,4-diamino-4-oxobutanoatehydrochloride
    • H-Asp(OtBu)-NH HCl
    • tert-butyl (3S)-3,4-diamino-4-oxobutanoate;hydrochloride
    • Tert-butyl (S)-3,4-diamino-4-oxobutanoate hydrochloride
    • BP-10803
    • AS-48990
    • tert-Butyl L-alpha-asparaginate--hydrogen chloride (1/1)
    • (S)-tert-Butyl 3,4-diamino-4-oxobutanoate hydrochloride
    • AKOS027251047
    • S-92786-68-0
    • O4-tert-Butyl-L-isoasparagine HCl
    • L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride
    • MDL: MFCD00236805
    • Inchi: 1S/C8H16N2O3.ClH/c1-8(2,3)13-6(11)4-5(9)7(10)12;/h5H,4,9H2,1-3H3,(H2,10,12);1H/t5-;/m0./s1
    • InChI Key: MGCQDVMGXZJHTN-JEDNCBNOSA-N
    • SMILES: Cl.O(C(C[C@@H](C(N)=O)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 224.09300
  • Monoisotopic Mass: 224.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 95.4A^2

Experimental Properties

  • PSA: 95.41000
  • LogP: 1.73340

L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Security Information

  • Hazard Category Code: 52
  • Storage Condition:2-8°C

L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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